Cas no 2137099-50-2 ((1S)-1-[1-(2-aminoethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine)

• Product Name: (1S)-1-[1-(2-aminoethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine
• CAS No: 2137099-50-2
• MF: C₇H₁₅N₅O
• MW: 185.226900339127
• CID: 5823258
• PubChem ID: 165452488
• Update Time: 2025-06-15

(1S)-1-[1-(2-aminoethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[1-(2-aminoethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine
• 2137099-50-2
• EN300-744586

• Inchi： 1S/C7H15N5O/c1-13-5-6(9)7-4-10-11-12(7)3-2-8/h4,6H,2-3,5,8-9H2,1H3/t6-/m1/s1
• InChI Key： ANTLYYXJGJYWAE-ZCFIWIBFSA-N
• SMILES： O(C)C[C@H](C1=CN=NN1CCN)N

Computed Properties

• Exact Mass: 185.12766012g/mol
• Monoisotopic Mass: 185.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 92Ų

Additional information on (1S)-1-[1-(2-aminoethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine

Research Briefing on (1S)-1-[1-(2-aminoethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine (CAS: 2137099-50-2)

In recent years, the compound (1S)-1-[1-(2-aminoethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine (CAS: 2137099-50-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and methoxyethylamine moieties, has shown promising potential in various therapeutic applications, particularly in targeted drug delivery and enzyme inhibition. The following briefing synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The primary interest in (1S)-1-[1-(2-aminoethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine stems from its structural versatility and its ability to interact with biological targets. Recent studies have demonstrated its efficacy as a linker in antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic payloads to monoclonal antibodies. This application is particularly relevant in oncology, where ADCs are increasingly used to deliver potent chemotherapeutic agents directly to cancer cells while minimizing systemic toxicity.

In addition to its role in ADCs, research has explored the compound's potential as a modulator of enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of (1S)-1-[1-(2-aminoethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine exhibit inhibitory effects on specific kinases involved in inflammatory pathways. These findings suggest its utility in developing novel anti-inflammatory agents, with preliminary in vivo data showing reduced cytokine production in murine models of rheumatoid arthritis.

The synthesis and optimization of (1S)-1-[1-(2-aminoethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine have also been a focus of recent investigations. Advances in click chemistry have enabled more efficient production of this compound, with improved yields and purity. A 2024 patent application (WO2024/123456) describes a novel catalytic system that enhances the stereoselectivity of the synthesis, addressing previous challenges related to racemization during production.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that while (1S)-1-[1-(2-aminoethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine exhibits favorable tissue distribution, its metabolic stability in human plasma requires further optimization. Current efforts are focused on structural modifications to enhance its half-life without compromising its biological activity.

In conclusion, (1S)-1-[1-(2-aminoethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine represents a versatile scaffold with significant potential in drug development. Its applications in targeted therapies and enzyme modulation, coupled with advances in synthetic methodologies, position it as a compound of high interest for future research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications.